molecular formula C16H13BrCl2O2 B8583537 2-(Bromomethyl)-2,4-bis(4-chlorophenyl)-1,3-dioxolane CAS No. 59362-64-0

2-(Bromomethyl)-2,4-bis(4-chlorophenyl)-1,3-dioxolane

Cat. No.: B8583537
CAS No.: 59362-64-0
M. Wt: 388.1 g/mol
InChI Key: SOUWNEVAZOQRDI-UHFFFAOYSA-N
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Description

2-(Bromomethyl)-2,4-bis(4-chlorophenyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C16H13BrCl2O2 and its molecular weight is 388.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

59362-64-0

Molecular Formula

C16H13BrCl2O2

Molecular Weight

388.1 g/mol

IUPAC Name

2-(bromomethyl)-2,4-bis(4-chlorophenyl)-1,3-dioxolane

InChI

InChI=1S/C16H13BrCl2O2/c17-10-16(12-3-7-14(19)8-4-12)20-9-15(21-16)11-1-5-13(18)6-2-11/h1-8,15H,9-10H2

InChI Key

SOUWNEVAZOQRDI-UHFFFAOYSA-N

Canonical SMILES

C1C(OC(O1)(CBr)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

a mixture of 11.7 parts of 2-bromo-4'-chloroacetophenone, 9 parts of 1-(p-chlorophenyl)-1,2-ethanediol, 0.5 parts of p-toluenesulfonic acid and 80 parts of benzene is stirred and refluxed for 2 days with water-separator. The reaction mixture is cooled and washed successively twice with a sodium hydrogen carbonate solution and once with water. The organic phase is dried and evaporated. The residue is triturated in petroleum ether and cooled on ice. The precipitated product is filtered off, crystallized from methanol, stirred in acetonitrile while cooling on ice, filtered off again and washed once more with acetonitrile, yielding 2-(bromomethyl)-2,4-bis(p-chlorophenyl)-1,3-dioxolane.
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